Cas no 2088525-41-9 (1-(3,4-Dimethoxyphenyl)-1h-indole-3-carbaldehyde)

• Product Name: 1-(3,4-Dimethoxyphenyl)-1h-indole-3-carbaldehyde
• CAS No: 2088525-41-9
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD30472166
• CID: 4785237
• Update Time: 2025-06-14

1-(3,4-Dimethoxyphenyl)-1h-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethoxyphenyl)-1h-indole-3-carbaldehyde

• MDL： MFCD30472166
• Inchi： 1S/C17H15NO3/c1-20-16-8-7-13(9-17(16)21-2)18-10-12(11-19)14-5-3-4-6-15(14)18/h3-11H,1-2H3
• InChI Key： OCKKWNMQNVOVCO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1C=C(C=O)C2C=CC=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5

Additional information on 1-(3,4-Dimethoxyphenyl)-1h-indole-3-carbaldehyde

Research Briefing on 1-(3,4-Dimethoxyphenyl)-1H-indole-3-carbaldehyde (CAS: 2088525-41-9)

1-(3,4-Dimethoxyphenyl)-1H-indole-3-carbaldehyde (CAS: 2088525-41-9) is a synthetic indole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique structural features, has been investigated for its role in modulating biological pathways, particularly those involved in inflammation and cancer. The presence of methoxy groups and an aldehyde functionality in its structure makes it a versatile scaffold for further chemical modifications and drug development.

Recent studies have focused on the synthesis and biological evaluation of 1-(3,4-Dimethoxyphenyl)-1H-indole-3-carbaldehyde. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, highlighting its high yield and purity. The study also explored its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Preliminary results indicated significant COX-2 inhibition at micromolar concentrations, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1-(3,4-Dimethoxyphenyl)-1H-indole-3-carbaldehyde has shown promise in oncology research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its effects on cancer cell lines, particularly those resistant to conventional therapies. The compound demonstrated selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies revealed that it induces apoptosis via the mitochondrial pathway, making it a candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-(3,4-Dimethoxyphenyl)-1H-indole-3-carbaldehyde. Its low solubility and stability in physiological conditions pose hurdles for clinical translation. Current research efforts are directed toward structural modifications to enhance its bioavailability and therapeutic efficacy. Collaborative studies between academic and industrial researchers are underway to address these limitations and advance the compound toward preclinical trials.

In conclusion, 1-(3,4-Dimethoxyphenyl)-1H-indole-3-carbaldehyde (CAS: 2088525-41-9) represents a promising lead compound in the fields of inflammation and cancer research. Its unique chemical structure and biological activity warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on optimizing its physicochemical properties and exploring its mechanisms of action in greater detail.